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Compound of Interest

Compound Name: Metaldehyde
CAS No.: 37273-91-9
Cat. No.: B7821763
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of metaldehyde, a molluscicide of significant environmental interest. Understanding
these properties is crucial for accurately modeling its environmental fate, transport, and
potential impact. This document summarizes key quantitative data, details relevant
experimental protocols, and visualizes the environmental pathways of metaldehyde.

Core Physicochemical Data

The following table summarizes the essential physicochemical properties of metaldehyde,
critical for environmental modeling applications. These values influence its mobility,
persistence, and distribution across various environmental compartments.
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Property Value Temperature (°C) Method/Reference
Molecular Formula CsH1604 -

Molecular Weight 176.21 g/mol - [1]

Water Solubility 200 mg/L 17 [2]

220 mg/L 20 [3]

222 mg/L 20 [1][4]

260 mg/L 30

5.0 x 1072 mm Hg

Vapor Pressure 25
(6.67 Pa)
Negligible at room
temperature
Octanol-Water
Partition Coefficient 0.12 20
(log Kow)
Soil Organic Carbon-
Water Partitioning 34 - 240 L/kg -
Coefficient (Koc)
240 -
5.2 x 105 atm-m3/mol
Henry's Law Constant ) 25
(estimated)
Generally considered
Hydrolysis Half-life Stable at pH 4, 7, and - stable under
(tY2) 9 at 25°C. environmental
conditions.
) ) Indirect photolysis
Aqueous Photolysis Stable to direct .
. . - may occur but is
Half-life (t%2) photolysis in water.
generally slow.
Soil Biodegradation 3.17 - 223 days - Highly variable
Half-life (DTso) depending on soil
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type, moisture, and

temperature.

Approx. 2 months

5.3-9.9 days
(aerobic, German

sails)

Experimental Protocols

The determination of the physicochemical properties of pesticides like metaldehyde is highly
standardized to ensure data quality and comparability. The following are detailed summaries of
the methodologies, primarily based on the Organization for Economic Co-operation and
Development (OECD) Guidelines for the Testing of Chemicals.

Water Solubility (OECD Guideline 105)

The water solubility of a compound is determined to be above or below 102 g/L, which then
dictates the appropriate method.

o Flask Method (for solubilities > 10~2 g/L): A sufficient amount of the test substance is added
to water in a flask to create a saturated solution. The flask is agitated at a constant
temperature (e.g., 20°C) until equilibrium is reached. The concentration of metaldehyde in
the aqueous phase is then determined by a suitable analytical method, such as High-
Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry
(GC-MS), after separation of the undissolved substance.

e Column Elution Method (for solubilities < 10~2 g/L): A column is packed with an inert support
material coated with the test substance. Water is then passed through the column at a slow,
constant rate. The concentration of metaldehyde in the eluate is measured over time until a
plateau is reached, indicating saturation.

Vapor Pressure (OECD Guideline 104)

Several methods can be employed to determine the vapor pressure of a substance, depending
on the expected range. For a compound like metaldehyde with a relatively low vapor pressure,
the following are suitable:
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o Gas Saturation Method: A stream of inert gas is passed through or over the substance at a
known flow rate and temperature, allowing it to become saturated with the vapor of the
substance. The amount of substance transported by the gas is determined, and from this,
the vapor pressure is calculated.

o Effusion Method (Knudsen Cell): The rate of mass loss of the substance effusing through a
small orifice in a temperature-controlled cell into a vacuum is measured. The vapor pressure
is then calculated from this rate.

Octanol-Water Partition Coefficient (Kow) (OECD
Guidelines 107, 117, 123)

The Kow is a measure of a chemical's lipophilicity and is a key parameter in assessing
bioaccumulation potential.

o Shake Flask Method (OECD 107): A solution of metaldehyde in either n-octanol or water is
placed in a vessel with the other solvent. The mixture is shaken until equilibrium is achieved.
The phases are then separated, and the concentration of metaldehyde in each phase is
determined. The Kow is the ratio of the concentration in the n-octanol phase to the
concentration in the aqueous phase.

e HPLC Method (OECD 117): This is an indirect method where the retention time of
metaldehyde on a reverse-phase HPLC column is compared to that of a series of standard
compounds with known log Kow values. A calibration curve is generated, and the log Kow of
metaldehyde is interpolated.

¢ Slow-Stirring Method (OECD 123): This method is particularly useful for highly lipophilic
substances but can also be applied to others. It involves gentle, prolonged stirring of the two-
phase system to avoid the formation of microdroplets, which can interfere with accurate
measurements.

Soil Organic Carbon-Water Partitioning Coefficient (Koc)
(OECD Guideline 106)

The Koc value indicates the tendency of a chemical to adsorb to soil and sediment organic
matter.
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Batch Equilibrium Method: A known mass of soil with a known organic carbon content is
equilibrated with an aqueous solution of metaldehyde of a known concentration. The
mixture is agitated for a defined period to reach equilibrium. The solid and liquid phases are
then separated by centrifugation, and the concentration of metaldehyde remaining in the
agueous phase is measured. The amount adsorbed to the soil is calculated by difference.
The soil adsorption coefficient (Kd) is calculated and then normalized to the organic carbon

content of the soil to obtain the Koc value.

Degradation Studies

Hydrolysis as a Function of pH (OECD Guideline 111): Sterile aqueous buffer solutions at
different pH values (typically 4, 7, and 9) are treated with metaldehyde and incubated in the
dark at a constant temperature. Samples are taken at various time intervals and analyzed for
the concentration of the parent compound to determine the rate of hydrolysis.

Phototransformation of Chemicals in Water (OECD Guideline 316): An aqueous solution of
metaldehyde is exposed to a light source that simulates natural sunlight. The concentration
of metaldehyde is monitored over time to determine the rate of direct photolysis. Control
samples are kept in the dark to account for other degradation processes like hydrolysis.

Aerobic and Anaerobic Transformation in Soil (OECD Guideline 307): Soil samples are
treated with metaldehyde and incubated under controlled aerobic or anaerobic conditions.
The disappearance of the parent compound and the formation of metabolites are monitored
over time. The time for 50% of the substance to degrade (DTso) is then calculated.

Environmental Fate and Transport Pathways

The physicochemical properties of metaldehyde dictate its behavior in the environment. The

following diagram illustrates the key pathways for its distribution and degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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